Cas no 1379329-78-8 (2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-6-carboxylic acid)

• Product Name: 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-6-carboxylic acid
• CAS No: 1379329-78-8
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 5716024
• PubChem ID: 102568815
• Update Time: 2023-10-17

2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-6-carboxylic acid
• 1379329-78-8
• 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-6-carboxylicacid
• DDBMFRBMEZQJAN-UHFFFAOYSA-N

• Inchi： 1S/C8H9N3O2/c9-8-10-3-5-1-4(7(12)13)2-6(5)11-8/h3-4H,1-2H2,(H,12,13)(H2,9,10,11)
• InChI Key： DDBMFRBMEZQJAN-UHFFFAOYSA-N
• SMILES： OC(C1CC2C(=CN=C(N)N=2)C1)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.499±0.06 g/cm3(Predicted)
• Boiling Point: 507.8±60.0 °C(Predicted)
• pka: 3.30±0.20(Predicted)